Cas no 67625-30-3 (IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID, 6-CHLORO-3-NITRO-, ETHYL ESTER)

• Product Name: IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID, 6-CHLORO-3-NITRO-, ETHYL ESTER
• CAS No: 67625-30-3
• MF: C₁₀H₈ClN₃O₄
• MW: 269.641221046448
• CID: 3446677
• PubChem ID: 12428953
• Update Time: 2025-10-30

IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID, 6-CHLORO-3-NITRO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID, 6-CHLORO-3-NITRO-, ETHYL ESTER
• ethyl 6-chloro-3-nitroimidazo[1,2-a]pyridine-2-carboxylate
• 67625-30-3
• AKOS005090931
• ethyl6-chloro-3-nitroimidazo[1,2-a]pyridine-2-carboxylate
• 3Y-0931

• Inchi： 1S/C10H8ClN3O4/c1-2-18-10(15)8-9(14(16)17)13-5-6(11)3-4-7(13)12-8/h3-5H,2H2,1H3
• InChI Key： KFNXUMFGJGBRGO-UHFFFAOYSA-N
• SMILES： C12=NC(C(OCC)=O)=C([N+]([O-])=O)N1C=C(Cl)C=C2

Computed Properties

• Exact Mass: 269.0203334Da
• Monoisotopic Mass: 269.0203334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.4Ų

Additional information on IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID, 6-CHLORO-3-NITRO-, ETHYL ESTER

IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID, 6-CHLORO-3-NITRO-, ETHYL ESTER: A Comprehensive Overview

The compound with CAS No. 67625-30-3, commonly referred to as IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID, 6-CHLORO-3-NITRO-, ETHYL ESTER, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique imidazo[1,2-a]pyridine core structure, which is a bicyclic system combining an imidazole ring fused to a pyridine ring. The presence of a carboxylic acid group at position 2 and an ethyl ester substituent further enhances its functional versatility. Additionally, the molecule features a 6-chloro and 3-nitro substitution pattern, which significantly influences its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a precursor for the development of novel pharmaceutical agents. The imidazo[1,2-a]pyridine framework is known for its ability to act as a ligand in metalloenzyme inhibition, making it a valuable component in drug design. For instance, researchers have explored its role in targeting histone deacetylases (HDACs), which are enzymes implicated in various pathological conditions such as cancer and neurodegenerative diseases. The 6-chloro and 3-nitro substituents contribute to the molecule's stability and selectivity when interacting with biological targets.

In terms of synthesis, the preparation of IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID, 6-CHLORO-3-NITRO-, ETHYL ESTER involves a multi-step process that typically begins with the formation of the imidazo[1,2-a]pyridine core. This is achieved through cyclization reactions involving appropriate starting materials such as o-amino pyridines or their derivatives. The introduction of the chloro and nitro groups is carried out via electrophilic substitution reactions under controlled conditions to ensure regioselectivity. Finally, the conversion of the carboxylic acid group into its ethyl ester form is accomplished through standard esterification techniques.

The biological evaluation of this compound has revealed promising results in preclinical studies. For example, studies have demonstrated that it exhibits potent inhibitory activity against certain kinases involved in cell signaling pathways. This suggests potential applications in the development of anti-inflammatory and anti-cancer therapies. Furthermore, the ethyl ester group enhances the compound's bioavailability by improving its solubility in lipid-rich environments.

From a materials science perspective, this compound has also been investigated for its potential use in organic electronics. The conjugated π-system within the imidazo[1,2-a]pyridine framework contributes to its electronic properties, making it a candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer material due to its high electron mobility and stability under ambient conditions.

In conclusion, IMIDAZO[1,2-A]PYRIDINE-2-CARBOXYLIC ACID, 6-CHLORO-3-NITRO-, ETHYL ESTER represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structural features and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both pharmaceutical and materials science technologies.